4-methyl-1'-[(4-methylphenyl)sulfonyl]-1,4'-bipiperidine oxalate

• IUPAC Name: 4-methyl-1-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]piperidine;oxalic acid
• InChI: InChI=1S/C18H28N2O2S.C2H2O4/c1-15-3-5-18(6-4-15)23(21,22)20-13-9-17(10-14-20)19-11-7-16(2)8-12-19;3-1(4)2(5)6/h3-6,16-17H,7-14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: XJMZQHMQWVCTQR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C.C(=O)(C(=O)O)O
• Molecular Formula: C20H30N2O6S
• Molecular Weight: 426.5 g/mol

Description

4-methyl-1'-[(4-methylphenyl)sulfonyl]-1,4'-bipiperidine oxalate, also known as MS-275, is a potent inhibitor of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, which leads to chromatin condensation and transcriptional repression. MS-275 has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and inflammatory disorders.

Mechanism of Action

4-methyl-1'-[(4-methylphenyl)sulfonyl]-1,4'-bipiperidine oxalate exerts its effects by inhibiting HDACs, which leads to increased acetylation of histones and transcriptional activation of genes. This results in changes in gene expression that can lead to cell cycle arrest, apoptosis, differentiation, and reduced inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can induce cell cycle arrest, apoptosis, and differentiation in cancer cells. It can also reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-1'-[(4-methylphenyl)sulfonyl]-1,4'-bipiperidine oxalate in lab experiments is its potent inhibitory effect on HDACs. This allows for precise control of gene expression and can lead to insights into the role of specific genes in various biological processes.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on some non-cancerous cell lines, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-methyl-1'-[(4-methylphenyl)sulfonyl]-1,4'-bipiperidine oxalate. One area of interest is the development of more potent and selective HDAC inhibitors that can be used in cancer therapy. Another area of interest is the use of this compound in combination with other therapies such as chemotherapy and radiation therapy. Additionally, further research is needed to understand the mechanisms of this compound's neuroprotective effects and its potential therapeutic applications in neurodegenerative diseases. Finally, more research is needed to understand the potential toxic effects of this compound and to develop strategies to mitigate these effects.

Scientific Research Applications

4-methyl-1'-[(4-methylphenyl)sulfonyl]-1,4'-bipiperidine oxalate has been extensively studied for its potential therapeutic applications in cancer. It has been shown to induce cell cycle arrest, apoptosis, and differentiation in various cancer cell lines. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
In addition to cancer, this compound has also been studied for its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in animal models.
This compound has also been studied for its potential therapeutic applications in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.